Cas no 2171928-45-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid
• CAS No: 2171928-45-1
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6128380
• PubChem ID: 165513419
• Update Time: 2025-06-13

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxypropanoic acid
• EN300-1513919
• 2171928-45-1

• Inchi： 1S/C23H26N2O6/c1-2-14(11-21(27)24-12-20(26)22(28)29)25-23(30)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20,26H,2,11-13H2,1H3,(H,24,27)(H,25,30)(H,28,29)
• InChI Key： BKHMVZAFPNBJBL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid (CAS No. 2171928-45-1)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid (CAS No. 2171928-45-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). The Fmoc group is renowned for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in modern peptide chemistry.

The molecular structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid incorporates a hydroxypropanoic acid moiety, which enhances its solubility in polar solvents and facilitates its application in bioconjugation and drug delivery systems. Researchers are increasingly exploring its potential in targeted drug delivery, particularly in oncology and neurodegenerative disease therapeutics, aligning with the growing demand for precision medicine.

In the context of peptide synthesis, this compound serves as a versatile building block. Its Fmoc-protected amino group ensures selective reactivity, minimizing side reactions during coupling steps. This attribute is particularly valuable in the synthesis of complex peptides, such as those used in vaccine development and biomarker discovery, two areas garnering significant attention in post-pandemic research.

From a sustainability perspective, the compound’s efficient synthesis and minimal waste generation align with the principles of green chemistry. Laboratories are increasingly adopting Fmoc-based strategies to reduce environmental impact, a trend driven by regulatory pressures and corporate social responsibility initiatives. This focus on sustainability resonates with the broader scientific community’s commitment to eco-friendly research practices.

The compound’s CAS No. 2171928-45-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic protocols, solubility profiles, and applications in drug discovery. These topics underscore the compound’s role in advancing biopharmaceutical innovation, a sector experiencing exponential growth due to advancements in AI-driven drug design and high-throughput screening technologies.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid represents a cornerstone in peptide chemistry and therapeutic development. Its unique structural features and compatibility with Fmoc-based synthesis make it a preferred choice for researchers tackling challenges in precision medicine and sustainable drug production. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of biomedical research.